BENGHE Foundational & Exploratory

Check Availability & Pricing

(4-Chlorophenyl)methyl 2-aminoacetate material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

(4-Chlorophenyl)methyl 2-
Compound Name:
aminoacetate

Cat. No.: B15268092

Get Quote

\ J

This technical guide provides an in-depth operational analysis of (4-Chlorophenyl)methyl 2-
aminoacetate, chemically identified as Glycine 4-chlorobenzyl ester.

Executive Summary

This compound is a specialized carboxyl-protecting group used primarily in peptide synthesis
and medicinal chemistry.[1] It is structurally distinct from its isomer, 4-chlorophenylglycine
methyl ester. The addition of the electron-withdrawing chlorine atom to the benzyl ring
enhances the stability of the ester bond against acidic conditions compared to the standard
benzyl ester, allowing for orthogonal deprotection strategies in Boc/Bzl solid-phase peptide
synthesis (SPPS).

Phase I: Molecular Identity & Physicochemical
Profiling

Crucial Disambiguation: Researchers must distinguish this compound (Target A) from its
common isomer (Target B).
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e Target A (This Topic): Glycine, 4-chlorobenzyl ester. (Glycine core, alcohol-modified).[2][3][4]

o Target B (Isomer): 4-Chlorophenylglycine methyl ester. (Phenylglycine core, acid-modified).

[2]

Chemical Specifications

Property Data

IUPAC Name (4-Chlorophenyl)methyl 2-aminoacetate
Common Name Glycine 4-chlorobenzyl ester

Salt Form Typically handled as Hydrochloride (HCI) or p-

Toluenesulfonate (pTsOH) salt

] CoH10CINO2 (Free Base) / CoH11CI2NO2 (HCI
Chemical Formula

Salt)
_ 199.63 g/mol (Free Base) / 236.10 g/mol (HCI
Molecular Weight
Salt)
Note: Often synthesized in-situ.[5][6] Analogous
CAS Number _
to 2462-31-9 (Unsubstituted Bzl-Gly).
N Soluble in water, methanol, DMF. Sparingly
Solubility ]
soluble in ether/hexanes.
] ] 138-142 °C (Typical for HCI salts of benzyl
Melting Point

glycinates)

Structural Rationale

The 4-chlorobenzyl moiety acts as a "tuned" protecting group.

o Electronic Effect: The Chlorine atom at the para position is electron-withdrawing (inductive
effect).

» Stability Consequence: This destabilizes the formation of the benzylic carbocation
intermediate during acidolysis.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pdf.benchchem.com/555/An_In_depth_Technical_Guide_to_the_Synthesis_of_Glycine_Benzyl_Ester_Tosylate_Salt.pdf
https://scispace.com/pdf/an-improved-method-for-the-preparation-of-glycine-10md6finv8.pdf
https://patents.google.com/patent/CN105503665A/en
https://pdf.benchchem.com/555/An_In_depth_Technical_Guide_to_the_Synthesis_of_Glycine_Benzyl_Ester_Tosylate_Salt.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/g3267
https://www.chemscene.com/product/88720-15-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Result: The ester is 10-100x more stable to trifluoroacetic acid (TFA) than the unsubstituted
benzyl ester, preventing premature cleavage during Boc-group removal.

Phase lI: Risk Assessment & Safety Architecture

As an amino acid ester salt, the primary hazards stem from its potential as an irritant and its
specific reactivity as an alkylating agent precursor if the free base is generated.

Hazard Classification (GHS)

o Signal Word: WARNING
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Handling Protocol: The "Dry-Cycle" Workflow

Because the hydrochloride salt is hygroscopic, moisture uptake can lead to hydrolysis,
releasing benzyl alcohol and glycine.

PPE: Nitrile Gloves Inert Atmosphere (N2 Quench Excess

Weighing Dissolution
(Laminar Flow/Hood) (Dry DMF/DCM)

Click to download full resolution via product page

Figure 1: Operational workflow for handling hygroscopic amino acid ester salts to maintain
chemical integrity.
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Phase lll: Synthetic Utility & Handling

This section details the synthesis of the material and its application in peptide chemistry.[1][7]
[BI[9][10][11]

Synthesis: Fischer-Speier Esterification

The most robust method for generating this compound is the acid-catalyzed esterification of
glycine with 4-chlorobenzyl alcohol.

Reagents:

e Glycine (1.0 eq)

e 4-Chlorobenzyl Alcohol (5.0 eq - excess acts as solvent/driver)

e Thionyl Chloride (SOCI2) or p-Toluenesulfonic acid (pTsOH).

Protocol (HCI Salt Method):

e Setup: Equip a 3-neck round bottom flask with a reflux condenser and a drying tube (CacClz).
o Addition: Suspend Glycine in 4-Chlorobenzyl alcohol. Cool to 0°C.

 Activation: Dropwise addition of Thionyl Chloride (1.2 eq). Caution: vigorous evolution of SOz
and HCI gas.

o Reflux: Heat to 90°C for 4 hours. The suspension will clear as the ester forms.

o Precipitation: Cool to room temperature. Add excess diethyl ether (Et20) to precipitate the
crude hydrochloride salt.

Recrystallization: Recrystallize from Methanol/Ether to yield white needles.

Application: Orthogonal Protection Strategy

The 4-Chlorobenzyl (CI-Bzl) group is critical when the peptide chain requires exposure to mild
acids without losing the C-terminal protection.
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Figure 2: Stability profile of the 4-chlorobenzyl ester. Note the resistance to TFA, distinguishing
it from standard benzyl esters.[1]

Mechanistic Insight: Standard Benzyl esters (OBzl) can suffer partial cleavage in 50% TFA
(used to remove N-terminal Boc groups). The 4-CI-OBzl variant increases acid stability,

ensuring the chain remains attached to the resin or protecting group until the final HF cleavage
step [1].

Phase IV: Analytical Validation

To confirm the identity of the synthesized material, look for these specific spectral signatures.

Proton NMR (*H-NMR, DMSO-de)

e 0 8.5 ppm (br s, 3H): Ammonium protons (—NHs™).

e 0 7.4-7.5 ppm (m, 4H): Aromatic protons. Note: The characteristic AABB' system of the
para-substituted ring distinguishes this from the multiplet of unsubstituted benzyl.

e 0 5.2 ppm (s, 2H): Benzylic methylene (—O—CH2—Ar). Key Indication: This shift is slightly
downfield compared to unsubstituted benzyl due to the Cl atom.

e 0 3.9 ppm (s, 2H): Glycine alpha-protons (H2N-CH2—CO).
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HPLC Parameters

e Column: C18 Reverse Phase (e.g., Agilent Zorbax).

» Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.

o Gradient: 5% B to 95% B over 20 min.

e Detection: UV @ 220 nm (Peptide bond/Ester) and 254 nm (Aromatic ring).

o Retention Time: Will elute later than Glycine Benzyl Ester due to the increased lipophilicity of
the Chlorine substituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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